Alizarin

• CAS No.: 72-48-0
• Product Name: Alizarin
• Molecular Formula: C14H8O4
• Molecular Weight: 240.21 g/mol
• IUPAC Name: 1,2-dihydroxyanthracene-9,10-dione
• Standard InChI: InChI=1S/C14H8O4/c15-10-6-5-9-11(14(10)18)13(17)8-4-2-1-3-7(8)12(9)16/h1-6,15,18H
• Standard InChIKey: RGCKGOZRHPZPFP-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3)O)O
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C(=C(C=C3)O)O
• Boiling Point: 430.0 °C
• Melting Point: 289.5 °C; 260.0 °C
• Description: Alizarin (1,2-dihydroxyanthraquinone) is a red dye wilth mild antibacterial activity. Alizarin has been found to inhibit biofilm formation by three Staphylococcus aureus strains and a Staphylococcus epidermidis strain.
• Solubility: 0.00 M
• Synonyms: 1,2-Dihydroxyanthraquinone; 1,2-Anthraquinonediol; 1,2-Dihydroxy-9,10-anthracenedione; 1,2-Dihydroxy-9,10-anthraquinone; 1,2-Dihydroxyanthraquinone; Acid Metachrome Red B; Acid Mordant Red B; Alizarin; Alizarin Red; Alizarina; Alizarine; Alizarine 3B
• Vapor Pressure: 8.76e-10 mmHg
• Reference: Park, Jun-Hwan, and Hoi-Seon Lee. /Antimicrobial Activities of 1,2-dihydroxyanthraquinone Derivatives against Food-borne Bacteria./ J Korean Soc Appl Biol Chem Journal of the Korean Society for Applied Biological Chemistry 58.1 (2015): 121-25. Web.
• PubChem Compound: 6293
• Last Modified: Nov 11 2021